Cas no 2229111-85-5 (2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanenitrile)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanenitrile
• CAS No: 2229111-85-5
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 6255652
• PubChem ID: 165707912
• Update Time: 2025-10-21

2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanenitrile
• 2229111-85-5
• EN300-1734826

• Inchi： 1S/C14H16N2/c1-10-13(14(2,3)9-15)11-7-5-6-8-12(11)16(10)4/h5-8H,1-4H3
• InChI Key： BNESBZNYBUEELH-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(=C1C)C(C#N)(C)C

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanenitrile

Comprehensive Overview of 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanenitrile (CAS No. 2229111-85-5)

2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanenitrile, with the CAS number 2229111-85-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This nitrile-functionalized indole derivative exhibits unique structural properties, making it a valuable intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential applications due to its versatile reactivity and compatibility with various synthetic protocols.

The compound's molecular structure features a 1,2-dimethylindole core linked to a 2-methylpropanenitrile group, which contributes to its distinct chemical behavior. This combination of functional groups allows for selective modifications, enabling the creation of targeted derivatives for specific applications. In recent years, the demand for such highly functionalized indole derivatives has surged, particularly in pharmaceutical research where they serve as key building blocks for drug discovery programs.

One of the most frequently asked questions about 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanenitrile concerns its synthesis and purification methods. Current literature describes several efficient routes to produce this compound, with most involving palladium-catalyzed cross-coupling reactions or acid-mediated cyclization of appropriate precursors. The optimization of these synthetic pathways remains an active area of research, as scientists seek to improve yields and reduce environmental impact through greener chemistry approaches.

From an applications perspective, this compound shows promise in multiple domains. In material science, its electron-rich indole moiety makes it a candidate for developing organic semiconductors and light-emitting materials. The pharmaceutical industry values its potential as a scaffold for kinase inhibitors and GPCR modulators, with several research groups investigating its incorporation into novel therapeutic agents. These diverse applications align well with current trends in precision medicine and smart materials, topics that consistently rank high in scientific searches.

Quality control and analytical characterization of CAS 2229111-85-5 represent another area of significant interest. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to verify the compound's purity and structural integrity. The development of robust analytical methods has become particularly crucial as regulatory requirements for chemical intermediates continue to tighten across global markets.

Storage and handling considerations for 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanenitrile frequently appear in technical discussions. While not classified as hazardous under standard conditions, proper storage in airtight containers under inert atmosphere is recommended to maintain stability. These precautions reflect the growing emphasis on chemical safety best practices in research and industrial settings, a topic that generates substantial online engagement among professionals.

The commercial availability of this compound has expanded significantly in recent years, with multiple suppliers offering it in various quantities and purities. This increased accessibility has facilitated broader research into its properties and applications. Market analysts note particular interest from companies specializing in custom synthesis and contract research organizations, sectors that have shown consistent growth in the chemical industry.

Future research directions for 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanenitrile are likely to focus on several key areas. These include the development of more sustainable production methods, exploration of its biological activities, and investigation of its potential in catalysis and materials engineering. Such investigations align with broader scientific trends toward green chemistry and multifunctional materials, search terms that continue to gain traction in academic and industrial circles.

In conclusion, 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropanenitrile (CAS 2229111-85-5) represents an important chemical entity with wide-ranging potential across multiple scientific disciplines. Its unique structural features, combined with growing commercial availability and research interest, position it as a compound worthy of continued investigation. As synthetic methodologies advance and application areas expand, this molecule is poised to play an increasingly significant role in both academic research and industrial applications.